Cas no 55974-26-0 (1H-2-BENZOPYRAN-1,3(4H)-DIONE, 7-FLUORO-4,4-DIMETHYL-)

1H-2-BENZOPYRAN-1,3(4H)-DIONE, 7-FLUORO-4,4-DIMETHYL- structure
55974-26-0 structure
Product Name:1H-2-BENZOPYRAN-1,3(4H)-DIONE, 7-FLUORO-4,4-DIMETHYL-
CAS No:55974-26-0
MF:C11H9FO3
MW:208.185766935349
CID:3214718
PubChem ID:21428655
Update Time:2025-04-21

1H-2-BENZOPYRAN-1,3(4H)-DIONE, 7-FLUORO-4,4-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-BENZOPYRAN-1,3(4H)-DIONE, 7-FLUORO-4,4-DIMETHYL-
    • SCHEMBL11736704
    • DTXSID101225343
    • SCHEMBL11827913
    • 7-Fluoro-4,4-dimethyl-1H-2-benzopyran-1,3(4H)-dione
    • 55974-26-0
    • Inchi: 1S/C11H9FO3/c1-11(2)8-4-3-6(12)5-7(8)9(13)15-10(11)14/h3-5H,1-2H3
    • InChI Key: BMVUHHDVQGVRGI-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(=O)OC(C2(C)C)=O

Computed Properties

  • Exact Mass: 208.05357231g/mol
  • Monoisotopic Mass: 208.05357231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų
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